![molecular formula C26H20N2O5S B2820324 6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 9H-xanthene-9-carboxylate CAS No. 877638-21-6](/img/structure/B2820324.png)
6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 9H-xanthene-9-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
6-(((4,6-dimethylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 9H-xanthene-9-carboxylate is a useful research compound. Its molecular formula is C26H20N2O5S and its molecular weight is 472.52. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Evaluation of Biological Activity
Synthesis of Pyrimidine Linked Heterocyclics : Researchers have synthesized pyrimidine-linked pyrazole heterocyclic compounds via microwave irradiative cyclocondensation, evaluating their insecticidal and antibacterial potential. The study demonstrates the synthesis process and biological activity against specific microorganisms, underscoring the compound's utility in developing new antimicrobial agents (Deohate & Palaspagar, 2020).
Novel Pyrazole Derivatives : Another study focused on synthesizing novel pyrazole derivatives with oxa/thiadiazolyl, pyrazolyl moieties, and pyrazolo[4,3-d]-pyrimidine derivatives, assessing their antimicrobial and anticancer activities. The findings suggest the potential of these derivatives as therapeutic agents, highlighting their significant biological activities (Hafez, El-Gazzar, & Al-Hussain, 2016).
Anticancer and Anti-inflammatory Properties : Research into pyrazolopyrimidines derivatives has revealed their anticancer and anti-5-lipoxygenase agents, showcasing the synthesis methods and biological evaluation that underscores their therapeutic potential. These compounds exhibit significant inhibitory activities against certain cancer cell lines, indicating their relevance in cancer therapy (Rahmouni et al., 2016).
Antibacterial Heterocyclic Compounds : The synthesis of new heterocyclic compounds containing a sulfonamido moiety has shown promising antibacterial activities. This study provides insights into the chemical synthesis and antibacterial efficacy of these compounds, suggesting their potential application as antibacterial agents (Azab, Youssef, & El-Bordany, 2013).
Synthesis and Antiviral Activities : A study on the synthesis of novel pyrimidine thioglycosides as antiviral agents against SARS-COV-2 and Avian Influenza H5N1 viruses highlights the pharmaceutical application of such compounds in tackling viral infections. The research emphasizes the compound's synthesis process and its effectiveness against the mentioned viruses, marking a significant step in antiviral drug development (Abu-Zaied, Elgemeie, & Mahmoud, 2021).
Properties
IUPAC Name |
[6-[(4,6-dimethylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 9H-xanthene-9-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H20N2O5S/c1-15-11-16(2)28-26(27-15)34-14-17-12-20(29)23(13-31-17)33-25(30)24-18-7-3-5-9-21(18)32-22-10-6-4-8-19(22)24/h3-13,24H,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NOYDCQJXWHKDEJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)SCC2=CC(=O)C(=CO2)OC(=O)C3C4=CC=CC=C4OC5=CC=CC=C35)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.